Cas no 1171748-83-6 (1-Butyl-3-methyl-5-nitro-1H-pyrazole)

• Product Name: 1-Butyl-3-methyl-5-nitro-1H-pyrazole
• CAS No: 1171748-83-6
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 3158737
• PubChem ID: 25247431
• Update Time: 2025-04-21

1-Butyl-3-methyl-5-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-3-methyl-5-nitro-1H-pyrazole
• 1-butyl-3-methyl-5-nitropyrazole
• 1171748-83-6
• STK351578
• AKOS005167496
• AKOS015922101

• MDL： MFCD09468154
• Inchi： 1S/C8H13N3O2/c1-3-4-5-10-8(11(12)13)6-7(2)9-10/h6H,3-5H2,1-2H3
• InChI Key： JMCVLUCKGMBXNU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(C)=NN1CCCC)=O

Computed Properties

• Exact Mass: 183.100776666Da
• Monoisotopic Mass: 183.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.6Ų